Cas no 876671-64-6 (8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876671-64-6
• MF: C₁₈H₁₈ClN₅O₃
• MW: 387.820222377777
• CID: 5475968
• Update Time: 2025-07-09

8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-chlorophenyl)-2-(3-hydroxypropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H18ClN5O3/c1-11-10-23-14-15(21(2)18(27)22(16(14)26)8-5-9-25)20-17(23)24(11)13-7-4-3-6-12(13)19/h3-4,6-7,10,25H,5,8-9H2,1-2H3
• InChI Key： PSKSOZMJZKWUAV-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=CC=C3Cl)C1=NC1=C2C(=O)N(CCCO)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 876671-64-6, known as 8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule belonging to the imidazo[1,2-g]purine class. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule's structure is characterized by a fused imidazole and purine ring system with substituents at specific positions that confer unique properties.

The imidazo[1,2-g]purine core of this compound is a bicyclic structure that combines the imidazole and purine rings in a specific arrangement. This structural motif is not only chemically interesting but also biologically relevant. The presence of a chlorophenyl group at position 8 introduces electronic effects that can influence the molecule's reactivity and interactions with biological systems. Similarly, the hydroxypropyl group at position 3 adds hydrophilic characteristics to the molecule.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in drug discovery. These compounds have been explored for their potential as kinase inhibitors and other therapeutic agents due to their ability to bind to specific protein targets with high affinity. The chlorophenyl substituent in this compound has been shown to enhance the molecule's stability and bioavailability when tested in preclinical models.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazo[1,2-g]purine skeleton. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway. The introduction of substituents like the chlorophenyl group and hydroxypropyl chain requires precise control over reaction conditions to ensure high yields and purity.

In terms of pharmacological activity, this compound has demonstrated promising results in vitro assays targeting various enzymes and receptors. For instance, studies have shown that it exhibits moderate inhibitory activity against certain kinases involved in cellular signaling pathways. This suggests potential applications in the treatment of diseases where kinase activity plays a critical role.

Moreover, the imidazo[1,2-g]purine-2,4-dione moiety within this compound has been linked to antioxidant properties. Recent research has explored its ability to scavenge free radicals and protect cells from oxidative stress. These findings open up new avenues for its use in antioxidant therapies or as a component in formulations aimed at mitigating oxidative damage.

The development of this compound also underscores the importance of structural modifications in enhancing drug-like properties. By strategically introducing substituents such as the chlorophenyl group and hydroxypropyl chain, chemists can fine-tune the molecule's solubility profile and pharmacokinetic behavior. Such optimizations are crucial for translating laboratory findings into clinically viable treatments.

In conclusion,8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,-imidazo[1,,g]purine- -dione represents a cutting-edge example of how modern chemical synthesis and pharmacological research can converge to create innovative molecules with diverse applications. As ongoing studies continue to unravel its full potential,this compound stands at the forefront of advancements in medicinal chemistry.